Cas no 1804881-59-1 (Ethyl 2-chloro-5-hydroxypyridine-4-acetate)

• Product Name: Ethyl 2-chloro-5-hydroxypyridine-4-acetate
• CAS No: 1804881-59-1
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 4902535
• Update Time: 2025-11-01

Ethyl 2-chloro-5-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-hydroxypyridine-4-acetate

• Inchi： 1S/C9H10ClNO3/c1-2-14-9(13)4-6-3-8(10)11-5-7(6)12/h3,5,12H,2,4H2,1H3
• InChI Key： TVOLHNHYXKDAOM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-chloro-5-hydroxypyridine-4-acetate

Introduction to Ethyl 2-chloro-5-hydroxypyridine-4-acetate (CAS No. 1804881-59-1)

Ethyl 2-chloro-5-hydroxypyridine-4-acetate (CAS No. 1804881-59-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in the development of novel therapeutic agents. The molecule consists of a pyridine ring with a chloro and hydroxy substituent, along with an ethyl acetate group, making it a valuable intermediate in the synthesis of various bioactive compounds.

The chemical structure of Ethyl 2-chloro-5-hydroxypyridine-4-acetate is particularly noteworthy due to its functional groups. The presence of the chloro and hydroxy groups on the pyridine ring provides opportunities for further chemical modifications, which can be crucial in optimizing the pharmacological properties of derived compounds. Additionally, the ethyl acetate group adds stability and solubility characteristics that are beneficial in pharmaceutical formulations.

Recent studies have explored the potential of Ethyl 2-chloro-5-hydroxypyridine-4-acetate as a precursor in the synthesis of anti-inflammatory and anti-cancer agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of several derivatives from this compound, which exhibited potent anti-inflammatory activity in vitro. These derivatives were found to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting their potential as therapeutic candidates for inflammatory diseases.

In another study published in Cancer Research (2023), researchers investigated the anti-cancer properties of compounds derived from Ethyl 2-chloro-5-hydroxypyridine-4-acetate. The results indicated that these derivatives could effectively induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action was attributed to the modulation of specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of Ethyl 2-chloro-5-hydroxypyridine-4-acetate have also been studied to assess its suitability as a drug candidate. A preclinical study conducted by a team at the University of California (2023) evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The findings revealed that it exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

The safety profile of Ethyl 2-chloro-5-hydroxypyridine-4-acetate is another critical aspect that has been investigated. Toxicological studies have shown that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a lead compound for drug development.

In conclusion, Ethyl 2-chloro-5-hydroxypyridine-4-acetate (CAS No. 1804881-59-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to explore its full potential, paving the way for innovative treatments in these areas.